Cas no 2138365-04-3 (3,4-Quinolinediamine, 6-(phenylmethoxy)-)

• Product Name: 3,4-Quinolinediamine, 6-(phenylmethoxy)-
• CAS No: 2138365-04-3
• MF: C₁₆H₁₅N₃O
• MW: 265.309803247452
• CID: 5268694
• Update Time: 2025-06-08

3,4-Quinolinediamine, 6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 6-(phenylmethoxy)-

• Inchi： 1S/C16H15N3O/c17-14-9-19-15-7-6-12(8-13(15)16(14)18)20-10-11-4-2-1-3-5-11/h1-9H,10,17H2,(H2,18,19)
• InChI Key： UTSVZQWMPMWCBA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OCC3=CC=CC=C3)=CC=2)C(N)=C(N)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 3,4-Quinolinediamine, 6-(phenylmethoxy)-

Introduction to 3,4-Quinolinediamine, 6-(phenylmethoxy)- (CAS No: 2138365-04-3)

3,4-Quinolinediamine, 6-(phenylmethoxy)-, identified by its Chemical Abstracts Service (CAS) number 2138365-04-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The presence of both amino and methoxy functional groups on a quinoline backbone makes it a valuable scaffold for designing novel bioactive molecules.

The quinoline scaffold is well-documented for its role in various pharmacological interventions, particularly in the treatment of infectious diseases and cancer. The structural motif is characterized by a fused benzene and pyridine ring system, which can be modified to enhance binding affinity and selectivity towards biological targets. In the case of 3,4-Quinolinediamine, 6-(phenylmethoxy)-, the substitution pattern at the 6-position with a phenylmethoxy group introduces additional electronic and steric influences that can modulate the compound's reactivity and biological activity.

Recent advancements in computational chemistry have enabled the rational design of such derivatives by predicting their interactions with biological macromolecules. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. The dual amino groups at the 3 and 4 positions provide opportunities for further derivatization, allowing chemists to explore diverse pharmacophores.

One of the most compelling aspects of 3,4-Quinolinediamine, 6-(phenylmethoxy)- is its potential as a precursor for more complex molecules. Researchers have been exploring its utility in synthesizing kinase inhibitors, which are critical in targeted cancer therapies. The quinoline core can be functionalized to create ATP-competitive inhibitors or allosteric modulators by appending appropriate side chains or substituents. The methoxy group at the 6-position serves as a handle for further chemical manipulation, enabling the introduction of polar or hydrophobic moieties as needed.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available quinoline derivatives. Palladium-catalyzed cross-coupling reactions are often employed to introduce the phenylmethoxy group efficiently. Additionally, nucleophilic aromatic substitution or reductive amination strategies can be utilized to install the amino functionalities at the 3 and 4 positions. The choice of synthetic route depends on factors such as yield, scalability, and purity requirements.

In vitro studies have begun to uncover the biological profile of 3,4-Quinolinediamine, 6-(phenylmethoxy)-. Initial assays suggest that it may possess antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Furthermore, preliminary data indicate that it might exhibit anti-inflammatory effects by modulating cytokine production or inhibiting key signaling cascades such as NF-κB. These findings are particularly intriguing given the increasing prevalence of drug-resistant pathogens and chronic inflammatory conditions.

The development of novel therapeutic agents often relies on understanding their interaction with biological targets at an atomic level. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding modes of quinoline derivatives. In the case of 3,4-Quinolinediamine, 6-(phenylmethoxy)-, structural studies have revealed that it can bind to heme-containing enzymes through coordination with iron atoms or form hydrogen bonds with aromatic residues in protein pockets. Such insights are crucial for optimizing lead compounds into viable drugs.

The pharmaceutical industry continues to invest heavily in discovering new chemical entities with therapeutic potential. 3,4-Quinolinediamine, 6-(phenylmethoxy)- represents an exciting candidate due to its unique structural features and demonstrated biological activity. As research progresses, it is likely that this compound will serve as a foundation for further drug development efforts aimed at addressing unmet medical needs.

Environmental considerations also play a role in modern drug discovery. Green chemistry principles are being integrated into synthetic protocols to minimize waste and reduce energy consumption. Future synthetic approaches for 3,4-Quinolinediamine, 6-(phenylmethoxy)- may incorporate catalytic methods or solvent-free reactions to enhance sustainability while maintaining high yields and purity standards.

In conclusion,3,4-Quinolinediamine, 6-(phenylmethoxy)- (CAS No: 2138365-04-3) is a multifaceted compound with significant promise in pharmaceutical research. Its quinoline core combined with strategic functionalization provides a versatile platform for developing new drugs targeting various diseases. As our understanding of molecular interactions deepens through advanced computational and experimental techniques, this compound will continue to be explored as a key intermediate in medicinal chemistry endeavors.